N-[2-chloro-5-(4-chlorophenyl)sulfonylphenyl]-2-hydroxy-3,5-diiodobenzamide

• CAS No.: 380309-23-9
• Molecular Formula: C19H11Cl2I2NO4S
• Molecular Weight: 674.1 g/mol
• IUPAC Name: N-[2-chloro-5-(4-chlorophenyl)sulfonylphenyl]-2-hydroxy-3,5-diiodobenzamide
• InChI: InChI=1S/C19H11Cl2I2NO4S/c20-10-1-3-12(4-2-10)29(27,28)13-5-6-15(21)17(9-13)24-19(26)14-7-11(22)8-16(23)18(14)25/h1-9,25H,(H,24,26)
• InChI Key: FYEYHDOOAYIROF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)C2=CC(=C(C=C2)Cl)NC(=O)C3=C(C(=CC(=C3)I)I)O)Cl

Description

N-[2-chloro-5-(4-chlorophenyl)sulfonylphenyl]-2-hydroxy-3,5-diiodobenzamide is a complex organic compound characterized by its unique chemical structure This compound is notable for its potential applications in various scientific fields, including chemistry, biology, and medicine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-chloro-5-(4-chlorophenyl)sulfonylphenyl]-2-hydroxy-3,5-diiodobenzamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Sulfonyl Chloride Intermediate: The initial step involves the chlorination of 4-chlorobenzenesulfonyl chloride to form the sulfonyl chloride intermediate.

Coupling Reaction: This intermediate is then coupled with 2-chloro-5-aminophenol under basic conditions to form the sulfonamide linkage.

Iodination: The final step involves the iodination of the phenolic compound using iodine and a suitable oxidizing agent, such as sodium iodate, to introduce the diiodo groups.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on